Cas no 139478-08-3 (Acetamide,N-butyl-N-[3-(butylamino)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]-)

• Product name: Acetamide,N-butyl-N-[3-(butylamino)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]-
• CAS No: 139478-08-3
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 1288119

Acetamide,N-butyl-N-[3-(butylamino)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-butyl-N-[3-(butylamino)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]-
• Acetamide, N-butyl-N-[3-(butylamino)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]-

• Inchi： 1S/C20H26N2O3/c1-4-6-12-21-17-18(22(14(3)23)13-7-5-2)20(25)16-11-9-8-10-15(16)19(17)24/h8-11,21H,4-7,12-13H2,1-3H3
• InChI Key： MYOPYPYOHAGIBG-UHFFFAOYSA-N
• SMILES： C(N(CCCC)C1=C(NCCCC)C(=O)C2=C(C1=O)C=CC=C2)(=O)C

Computed Properties

• Exact Mass: 342.19448

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 486.3±45.0 °C(Predicted)
• PSA: 66.48
• pka: 2.65±0.20(Predicted)